Cas no 773871-64-0 (3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid)

• Product Name: 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid
• CAS No: 773871-64-0
• MF: C₁₃H₇ClF₃NO₂S
• MW: 333.713391542435
• MDL: MFCD06203444
• CID: 4716908
• Update Time: 2025-05-24

3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid
• 3-(4-Chlorophenylsulfanyl)-5-trifluoromethylpyridine-2-carboxylic acid

• MDL： MFCD06203444
• Inchi： 1S/C13H7ClF3NO2S/c14-8-1-3-9(4-2-8)21-10-5-7(13(15,16)17)6-18-11(10)12(19)20/h1-6H,(H,19,20)
• InChI Key： OQWHCUAJBRTSEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C(=O)O)=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Topological Polar Surface Area: 75.5

Additional information on 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid

Comprehensive Overview of 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid (CAS No. 773871-64-0)

3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid (CAS No. 773871-64-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and trifluoromethyl substitution, has garnered attention for its potential in drug discovery and material science. The presence of the 4-chloro-phenylsulfanyl moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern pharmaceuticals. Researchers are particularly interested in CAS No. 773871-64-0 for its potential role in developing kinase inhibitors and anti-inflammatory agents. Its structural features align with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry circles.

The compound's sulfanyl linkage offers unique opportunities for covalent binding strategies, a growing area of interest in targeted therapeutics. This property has led to investigations into its use for proteolysis-targeting chimeras (PROTACs), one of the most searched topics in contemporary drug development. The trifluoromethyl group contributes to improved membrane permeability, addressing a common challenge in CNS drug delivery – another frequently searched term in pharmaceutical forums.

From a synthetic chemistry perspective, 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid serves as a valuable building block for heterocyclic compounds. Its carboxylic acid functionality allows for diverse derivatization, including amide formation and esterification, making it adaptable for combinatorial chemistry approaches. The compound's stability under various conditions has made it a subject of study in green chemistry applications, particularly in catalyzed cross-coupling reactions.

Analytical characterization of CAS No. 773871-64-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, crucial for research applications. The growing interest in quality by design (QbD) principles in chemical manufacturing has further emphasized the importance of such analytical protocols for intermediates like this compound.

In material science, the π-conjugated system of this pyridine derivative shows promise for organic electronic applications. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic materials, areas receiving significant attention in sustainable technology development. The compound's electron-withdrawing groups contribute to interesting electronic properties that are valuable in molecular engineering.

The synthesis of 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid typically involves multi-step procedures starting from commercially available pyridine precursors. Recent publications have focused on optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Process chemists are particularly interested in flow chemistry applications for such compounds.

From a regulatory standpoint, proper handling and storage of CAS No. 773871-64-0 are essential, though it doesn't fall under restricted categories. Researchers should consult Safety Data Sheets (SDS) and implement standard laboratory precautions. The compound's stability profile makes it suitable for long-term storage, an important consideration for research institutions maintaining chemical inventories.

The commercial availability of 3-(4-Chloro-phenylsulfanyl)-5-trifluoromethyl-pyridine-2-carboxylic acid has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing trends reflect the growing demand for fluorinated building blocks in drug discovery. Companies specializing in custom synthesis often include this compound in their catalogs, responding to the pharmaceutical industry's need for diverse chemical space exploration.

Future research directions for this compound likely include expanded investigations into its biological activity profiles and applications in drug conjugate development. The continued interest in fluorine-containing pharmaceuticals (approximately 30% of new drugs contain fluorine) ensures ongoing relevance for this chemical entity. Its combination of hydrogen bond acceptor and lipophilic groups makes it particularly valuable in addressing current challenges in drug-like property optimization.